Cas no 120-19-4 (Cyclopentylmethyl decanoate)

• Product Name: Cyclopentylmethyl decanoate
• CAS No: 120-19-4
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 35944
• PubChem ID: 129083
• Update Time: 2025-04-18

Cyclopentylmethyl decanoate Chemical and Physical Properties

Names and Identifiers

• Cyclopentylmethyl decanoate
• Decanoic acid cyclopentylmethyl ester
• (1R,4aR,10aS)-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one
• 2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(1R-(1alpha,4aalpha,10abeta))
• A)-11,18-dihydroxy-14-methoxyabieta-8(14),9(11),12-trien-3-one
• A,10
• Triptonoterpenol
• Decanoic acid, cyclopentylmethylester
• Dacpme
• DTXSID90152724
• 120-19-4
• Decanoic acid cyclopentyl methyl ester
• Decanoic acid, cyclopentylmethyl ester
• Decanoic acid,cyclopentylmethylester
• 120194-91-4
• AKOS030593706
• DTXCID2075215

• Inchi： 1S/C16H30O2/c1-2-3-4-5-6-7-8-13-16(17)18-14-15-11-9-10-12-15/h15H,2-14H2,1H3
• InChI Key： ACRFCWGJALRWRL-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC)=O)CC1CCCC1

Computed Properties

• Exact Mass: 254.22500
• Monoisotopic Mass: 254.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.914 g/cm3
• Boiling Point: 310.6ºC at 760 mmHg
• Flash Point: 310.6 °C at 760 mmHg
• Refractive Index: 1.457
• PSA: 26.30000
• LogP: 4.86050
• FEMA: 3109